Cas no 56859-91-7 (Ethyl furan-3-propionate)
Ethyl furan-3-propionate structure
Product Name:Ethyl furan-3-propionate
Ethyl furan-3-propionate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl furan-3-propionate
- Ethyl 3-(3-furanyl)propionate
- ethyl 3-(furan-3-yl)propanoate
- NS00033595
- MGBZGBGWTZISIG-UHFFFAOYSA-N
- SCHEMBL3928732
- DTXSID00205391
- ethyl 3-(3-furyl)propionate
- EINECS 260-406-0
- AKOS014316542
- 56859-91-7
-
- Inchi: 1S/C9H12O3/c1-2-12-9(10)4-3-8-5-6-11-7-8/h5-7H,2-4H2,1H3
- InChI Key: MGBZGBGWTZISIG-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1=COC=C1)=O
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.4
- XLogP3: 1.4
Experimental Properties
- Density: 1.064
- Boiling Point: 211.4°Cat760mmHg
- Flash Point: 90.5°C
- Refractive Index: 1.466
- PSA: 39.44
Ethyl furan-3-propionate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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